Cas no 949892-14-2 (3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

• Product name: 3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• CAS No: 949892-14-2
• MF: C₁₄H₁₈BNO₃
• MW: 259.10862
• CID: 1082908
• PubChem ID: 68929100

3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• MFCD18732769
• DTXSID701157427
• FT-0747435
• NMESVFJGKMPJPM-UHFFFAOYSA-N
• 949892-14-2
• 5-Cyano-2-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)anisole
• SCHEMBL4141794
• F75624
• 5-cyano-2-(4, 4, 5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)anisole
• CS-0368317
• DA-23456
• Benzonitrile, 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： InChI=1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)11-7-6-10(9-16)8-12(11)17-5/h6-8H,1-5H3
• InChI Key： NMESVFJGKMPJPM-UHFFFAOYSA-N
• SMILES： B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)C#N)OC

Computed Properties

• Exact Mass: 259.1379736g/mol
• Monoisotopic Mass: 259.1379736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5Ų